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Compound of Interest

Compound Name: Arlacel A

Cat. No.: B1262539 Get Quote

Topic: Arlacel A Mixing Temperature for Optimal Emulsification Audience: Researchers,

scientists, and drug development professionals.

Introduction
Arlacel is a widely recognized brand of non-ionic surfactants used extensively in the

pharmaceutical and cosmetic industries as emulsifying agents. These versatile excipients are

crucial for the formulation of stable emulsions, such as creams, lotions, and ointments. The

term "Arlacel A" is a general descriptor; the Arlacel series includes various grades with distinct

properties. This document will focus on Arlacel 165, a common and well-documented member

of the Arlacel family, to provide a detailed guide on the impact of mixing temperature on

emulsification. The principles and protocols described herein can be adapted for other Arlacel

variants.

Arlacel 165 is a self-emulsifying glyceryl monostearate that contains PEG-100 stearate.[1][2] It

is an oil-in-water (o/w) emulsifier with a Hydrophile-Lipophile Balance (HLB) value of

approximately 11.6.[3] Achieving a stable and effective emulsion is highly dependent on

process parameters, with temperature being a critical factor. The optimal mixing temperature

ensures proper melting and dispersion of the emulsifier, leading to the formation of a stable

interfacial film around the dispersed phase droplets.
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The following table summarizes the key quantitative data for Arlacel 165, which is crucial for

successful emulsion formulation.

Property Value Source(s)

Chemical Composition
Glyceryl Stearate and PEG-

100 Stearate
[1][2]

Emulsifier Type Oil-in-Water (O/W)

HLB Value 11.6

Physical Form Waxy pellets or flakes

Melting Point Approximately 55°C - 60°C

Recommended Mixing

Temperature
65°C - 75°C

Recommended Usage

Concentration
2% - 5%

pH Compatibility Range 4.5 - 9

Experimental Protocols
This section provides a detailed protocol for preparing a stable oil-in-water emulsion using

Arlacel 165, with a focus on the critical temperature control steps.

Objective: To prepare a stable oil-in-water emulsion using Arlacel 165 and to determine the

effect of mixing temperature on emulsion stability.

Materials:

Arlacel 165

Oil phase (e.g., mineral oil, vegetable oil)

Aqueous phase (e.g., deionized water)

Heat-resistant beakers
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Stirring hot plate or water bath

Homogenizer (optional, but recommended for smaller droplet size)

Thermometer

Microscope for droplet size analysis

Protocol:

Preparation of the Oil Phase:

Weigh the required amount of the oil phase into a heat-resistant beaker.

Weigh the Arlacel 165 (typically 2-5% of the total formulation weight) and add it to the oil

phase.

Heat the oil phase to the desired mixing temperature (e.g., 65°C, 70°C, 75°C, or 80°C)

while stirring gently until the Arlacel 165 is completely melted and uniformly dispersed.

Preparation of the Aqueous Phase:

In a separate beaker, heat the aqueous phase to the same temperature as the oil phase.

This is a critical step to prevent premature solidification of the emulsifier upon mixing.

Emulsification:

Slowly add the aqueous phase to the oil phase while continuously stirring.

Maintain the temperature of the mixture throughout the addition process.

Increase the stirring speed to ensure proper dispersion of the aqueous phase within the oil

phase.

Homogenization (Optional):

For emulsions requiring a smaller and more uniform droplet size, subject the mixture to

homogenization.
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The homogenization process is typically carried out at the mixing temperature for a

specified duration (e.g., 2-5 minutes).

Cooling:

Allow the emulsion to cool down to room temperature while stirring gently.

Rapid cooling can sometimes enhance long-term stability by solidifying the wax and

thickening the continuous phase.

Evaluation:

After 24 hours, visually inspect the emulsion for any signs of phase separation.

Use a microscope to observe the droplet size and distribution. A stable emulsion will have

small, uniform droplets.

Conduct stability studies by storing the emulsion at different temperatures (e.g., room

temperature, 40°C) and observing it over time.

Visualization
The following diagrams illustrate the experimental workflow and the conceptual relationship

between temperature and emulsification with Arlacel.
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Caption: Experimental workflow for creating an emulsion with Arlacel.
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Caption: Relationship between temperature and Arlacel emulsification.

Conclusion
The optimal mixing temperature is a critical parameter for achieving stable emulsions with

Arlacel emulsifiers. For Arlacel 165, a temperature range of 65°C to 75°C is generally

recommended to ensure the complete melting and uniform dispersion of the emulsifier. It is

essential to heat both the oil and aqueous phases to the same temperature before mixing to

prevent premature solidification and ensure the formation of a stable interfacial film. While

higher temperatures can decrease viscosity and potentially lead to instability due to increased

droplet collisions, temperatures that are too low will result in incomplete melting of the

emulsifier and an unstable emulsion. The provided protocol offers a systematic approach to

optimizing the emulsification process, which can be adapted for various formulations and other
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grades of Arlacel. Researchers and formulators should perform optimization studies to

determine the ideal temperature for their specific system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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